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Compound of Interest

Compound Name: Dihexyl Malonate

Cat. No.: B073806

For Immediate Reference: Dihexyl malonate is not classified as a hazardous substance under
OSHA's Hazard Communication Standard (29 CFR 1910.1200). However, adherence to proper
disposal protocols is essential for maintaining a safe and compliant laboratory environment.
This guide provides detailed procedures for the safe handling and disposal of dihexyl
malonate, ensuring the safety of personnel and the protection of the environment.

Essential Safety and Handling Precautions

Before initiating any disposal process, it is crucial to consult the specific Safety Data Sheet
(SDS) for dihexyl malonate. While not classified as hazardous, good laboratory practice
dictates a cautious approach to handling all chemical substances.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses.

e Hand Protection: Use nitrile or other suitable chemical-resistant gloves.

» Skin Protection: A standard laboratory coat is recommended to prevent skin contact.
Handling:

o Work in a well-ventilated area to minimize the potential for inhalation of any vapors.

e Avoid direct contact with skin, eyes, and clothing.[1]
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e Wash hands thoroughly after handling the substance.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for dihexyl malonate.

Property Value Reference
CAS Number 1431-37-4 [1][2]
Molecular Formula C15H2804 [2]
Molecular Weight 272.38 g/mol [2]

Density 0.962 g/cm?3 [2]

Boiling Point 313.9 °C at 760 mmHg [2]

Flash Point 141 °C/ 286 °F (Calculated) [1]

Step-by-Step Disposal Procedure

The disposal of dihexyl malonate should be conducted in accordance with all applicable local,
state, and federal regulations. The primary concern, as highlighted by the U.S. Environmental
Protection Agency (EPA), is the potential for aquatic toxicity, necessitating measures to prevent
its release into water systems.[3]

1. Waste Collection:

o Collect waste dihexyl malonate in a designated, properly labeled, and securely sealed
container.

e The container must be compatible with the chemical.

» Do not mix dihexyl malonate with other chemical waste unless compatibility has been
verified.

2. Spill Management:
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« In the event of a spill, absorb the material with an inert absorbent such as sand, silica gel, or
a universal binder.

» Collect the absorbed material and place it into a suitable container for disposal.[1]
» Do not allow the spilled material to enter drains or surface waters.
3. Waste Storage:

» Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.

o Keep the container tightly closed.[1]
4. Final Disposal:

o Dispose of the waste dihexyl malonate through a licensed and approved waste disposal
company.

» Provide the disposal company with a copy of the Safety Data Sheet.

 |tis imperative to prevent the release of dihexyl malonate into the environment, particularly
waterways.[3]

Experimental Protocols

Currently, there are no standardized experimental protocols cited for the disposal of dihexyl
malonate beyond the general guidelines for chemical waste management. The procedures
outlined above are based on safety data sheets and regulatory information.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of dihexyl
malonate.
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Dihexyl Malonate Disposal Workflow

Start: Dihexyl Malonate Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect waste in a
labeled, sealed container

Spill Occurred?

Store waste container in a Absorb spill with
cool, dry, ventilated area inert material

Contact licensed waste
disposal company

Provide SDS to
waste disposal company

Transfer waste to
disposal company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of dihexyl malonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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